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Compound of Interest

Compound Name: AFG210

Cat. No.: B15610824

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AFG210 is an early-stage, potent multi-target kinase inhibitor identified as a first-generation

"type II" inhibitor. Its primary mechanism of action involves the inhibition of Abl kinase, with

further activity against a panel of other kinases including FMS-like tyrosine kinase 3 (FLT3), B-

Raf, C-Raf, Fibroblast Growth Factor Receptor 1 (FGFR-1), RET, and Vascular Endothelial

Growth Factor (VEGF) receptors. This document provides a comprehensive overview of the

early research findings on the properties of AFG210, with a focus on its inhibitory activities,

mechanism of action, and the experimental protocols used for its characterization. The

information presented herein is intended to serve as a technical guide for researchers and

professionals involved in drug discovery and development in the fields of oncology, particularly

for Chronic Myeloid Leukemia (CML) and Acute Myeloid Leukemia (AML).

Core Properties of AFG210
AFG210 is a small molecule with the following chemical properties:
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Property Value

Molecular Formula C19H14F3N3O2

Molecular Weight 373.33 g/mol

CAS Number 228400-22-4

Quantitative Data: Inhibitory Activity
The inhibitory activity of AFG210 has been characterized against its primary target, Abl kinase,

and in cellular assays against cell lines expressing mutated FLT3.

Target Assay Type IC50 Reference

Abl kinase Biochemical Assay 330 nM [1]

FLT3-ITD-Ba/F3 cells
Cell Proliferation

Assay
~0.1 µM

D835Y-Ba/F3 cells
Cell Proliferation

Assay
~0.1 µM

Note: Specific IC50 values for AFG210 against B-Raf, C-Raf, FGFR-1, RET, and VEGFR are

not publicly available at the time of this report.

Mechanism of Action: Type II Kinase Inhibition
AFG210 functions as a "type II" ATP-competitive inhibitor. This class of inhibitors binds to the

inactive "DFG-out" conformation of the kinase domain. In this conformation, the aspartate-

phenylalanine-glycine (DFG) motif is flipped, exposing a hydrophobic pocket adjacent to the

ATP-binding site. By stabilizing this inactive conformation, type II inhibitors prevent the kinase

from adopting its active state, thereby blocking ATP binding and subsequent substrate

phosphorylation.
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AFG210 Type II Inhibition Mechanism.

Signaling Pathways
AFG210's inhibitory action on multiple kinases suggests its potential to interfere with several

critical signaling pathways implicated in cancer cell proliferation, survival, and angiogenesis.

The diagram below illustrates a simplified representation of the FLT3 signaling pathway, a key

target of AFG210 in AML.
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Simplified FLT3 Signaling Pathway and AFG210's Point of Intervention.

Experimental Protocols
The following sections detail the methodologies for key experiments used to characterize the

properties of AFG210.

In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol is designed to quantify the inhibitory activity of AFG210 against a specific kinase

in a biochemical assay format.

Materials:
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Recombinant Kinase (e.g., Abl, FLT3)

Kinase Substrate (specific to the kinase)

AFG210 (in DMSO)

ATP

Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

Luminescence-based ATP detection kit (e.g., ADP-Glo™)

White, opaque 384-well assay plates

Multichannel pipettes

Plate reader with luminescence detection capabilities

Workflow:

Start
Dispense AFG210 dilutions

(and DMSO control)
to assay plate

Add recombinant kinase
to each well

Incubate at room temperature
(10-15 min)

Add ATP/Substrate mix
to initiate reaction

Incubate at 30°C
(e.g., 60 min)

Add stop reagent
(e.g., ADP-Glo™ Reagent)

Incubate at room temperature
(e.g., 40 min) Add detection reagent Incubate at room temperature

(e.g., 30 min) Measure luminescence Calculate % inhibition
and IC50 value End

Click to download full resolution via product page

Workflow for In Vitro Kinase Inhibition Assay.

Procedure:

Prepare serial dilutions of AFG210 in kinase assay buffer. Include a DMSO-only vehicle

control.

Dispense the diluted AFG210 and controls into the wells of a 384-well plate.

Add the recombinant kinase to each well and incubate for 10-15 minutes at room

temperature to allow for compound binding.

Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.
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Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

Stop the reaction and deplete the remaining ATP by adding the stop reagent from the

luminescence kit. Incubate as per the manufacturer's instructions.

Add the detection reagent to convert ADP to ATP and generate a luminescent signal.

Incubate as per the manufacturer's instructions.

Measure the luminescence using a plate reader.

Calculate the percentage of kinase inhibition for each AFG210 concentration relative to the

DMSO control and determine the IC50 value using a suitable data analysis software.

Cell Proliferation Assay (MTT or CellTiter-Glo®)
This protocol measures the effect of AFG210 on the proliferation and viability of cancer cell

lines.

Materials:

Cancer cell line (e.g., Ba/F3-FLT3-ITD)

Cell culture medium and supplements

AFG210 (in DMSO)

MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

96-well clear or opaque-walled tissue culture plates

Multichannel pipettes

Incubator (37°C, 5% CO2)

Plate reader (absorbance or luminescence)

Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15610824/docs?utm_src=pdf-body#early-research-on-afg210-a-technical-whitepaper
https://www.benchchem.com/product/b15610824/docs?utm_src=pdf-body#early-research-on-afg210-a-technical-whitepaper
https://www.benchchem.com/product/b15610824/docs?utm_src=pdf-body#early-research-on-afg210-a-technical-whitepaper
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Seed cells in a
96-well plate

Incubate overnight
(37°C, 5% CO2)

Add serial dilutions of AFG210
(and DMSO control)

Incubate for 72 hours
(37°C, 5% CO2)

Add MTT or
CellTiter-Glo® reagent

Incubate as per
manufacturer's instructions

Measure absorbance (MTT)
or luminescence (CellTiter-Glo®)

Calculate % viability
and IC50 value End
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Workflow for Cell Proliferation Assay.

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of AFG210 in cell culture medium.

Remove the old medium from the cells and add the medium containing the different

concentrations of AFG210 or DMSO control.

Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

Add the MTT or CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

Incubate for the recommended time to allow for the conversion of the reagent.

Measure the absorbance at the appropriate wavelength for the MTT assay or the

luminescence for the CellTiter-Glo® assay.

Calculate the percentage of cell viability for each concentration relative to the DMSO control

and determine the IC50 value.

Apoptosis Assay (Annexin V Staining)
This protocol is used to determine if the inhibition of cell proliferation by AFG210 is due to the

induction of apoptosis.

Materials:

Cells treated with AFG210
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Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Phosphate-Buffered Saline (PBS)

Flow cytometer

Workflow:

Start Treat cells with AFG210
for a specified time

Harvest cells
(including supernatant)

Wash cells with
ice-cold PBS

Resuspend cells in
Annexin V Binding Buffer

Add Annexin V-FITC
and Propidium Iodide

Incubate in the dark
(15 min at room temperature)

Analyze by
flow cytometry End

Click to download full resolution via product page

Workflow for Apoptosis Assay via Annexin V Staining.

Procedure:

Treat cells with AFG210 at various concentrations for a predetermined time period (e.g., 24,

48 hours). Include an untreated and a vehicle control.

Harvest the cells, including both adherent and floating cells.

Wash the cells twice with ice-cold PBS.

Resuspend the cell pellet in Annexin V Binding Buffer.

Add Annexin V-FITC and Propidium Iodide to the cell suspension.

Incubate the cells in the dark for 15 minutes at room temperature.

Analyze the stained cells by flow cytometry. The different cell populations (viable, early

apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence signals.

Conclusion
The early research on AFG210 demonstrates its potential as a multi-target kinase inhibitor with

significant activity against Abl and FLT3. Its "type II" inhibitory mechanism offers a basis for its
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potency and potential selectivity. The provided experimental protocols serve as a foundation for

further investigation into the efficacy and safety profile of AFG210. Future research should

focus on obtaining a comprehensive kinase selectivity profile, elucidating its effects on a

broader range of cancer cell lines, and advancing to in vivo studies to evaluate its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Address: 3281 E Guasti Rd
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